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Compound of Interest

Compound Name: Vinyl isocyanate

Cat. No.: B1607408

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for vinyl
isocyanate (CH2=CH-N=C=0), a reactive chemical intermediate of interest in organic
synthesis and materials science. The following sections detail its nuclear magnetic resonance
(NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols
for their acquisition.

Spectroscopic Data Summary

The structural elucidation of vinyl isocyanate is supported by a combination of spectroscopic
techniques. The key quantitative data are summarized in the tables below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While a complete, published experimental *H and 3C NMR spectrum for vinyl isocyanate is
not readily available in the public domain, the expected chemical shifts can be predicted based
on the analysis of similar vinyl and isocyanate-containing compounds. The vinyl group protons
(H2C=CH-) typically resonate in the range of 5.0-7.0 ppm in *H NMR spectra. The isocyanate
carbon is expected to have a characteristic chemical shift in the 13C NMR spectrum.

Table 1: Predicted *H NMR Spectral Data for Vinyl Isocyanate
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S Predicted Chemical Predicted Predicted Coupling
roton
Shift (6, ppm) Multiplicity Constants (J, Hz)
Doublet of doublets Jac = 14-18 (trans),
Ha (trans to NCO) 5.0-55 ]
(dd) Jab = 1-3 (geminal)
] Doublet of doublets Jbc = 8-12 (cis), Jab =
Hb (cis to NCO) 48-5.2 )
(dd) 1-3 (geminal)
Doublet of doublets Jac = 14-18 (trans),
Hc (-CH=) 6.5-7.0

(dd)

Jbc = 8-12 (cis)

Table 2: Predicted 3C NMR Spectral Data for Vinyl Isocyanate

Carbon Predicted Chemical Shift (6, ppm)
CH2= 100 - 110
=CH- 130 - 140
-N=C=0 120 - 130

Infrared (IR) Spectroscopy

The IR spectrum of vinyl isocyanate is characterized by a strong, sharp absorption band in

the region of 2250-2285 cm~1, which is indicative of the asymmetric stretching vibration of the

isocyanate (-N=C=0) group. The vinyl group also gives rise to characteristic absorption bands.

Table 3: Key Infrared Absorption Bands for Vinyl Isocyanate

Wavenumber (cm—?)

Intensity

Assignment

~2255 Strong, Sharp Asymmetric N=C=0 stretch
~1630 Medium C=C stretch

~1410 Medium In-plane =CHz2 scissoring
~970 Strong Out-of-plane =CH2 wag
~935 Strong Out-of-plane =CH wag
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Mass Spectrometry (MS)

Electron impact mass spectrometry of vinyl isocyanate reveals a molecular ion peak and
characteristic fragmentation patterns.

Table 4: Mass Spectrometry Data for Vinyl Isocyanate

miz Relative Intensity (%) Assighment

69 100 M+ (Molecular ion)
42 - [C2H20]* or [C2HaN]*
41 - [C3Hs]*

28 - [COJ* or [C2Ha]*

27 - [C2H3]*

Experimental Protocols

The following sections describe generalized experimental methodologies for the synthesis and
spectroscopic characterization of vinyl isocyanate.

Synthesis of Vinyl Isocyanate

Vinyl isocyanate can be synthesized via the flash vacuum pyrolysis of acryloyl azide.
Procedure:

» Preparation of Acryloyl Azide: Acryloyl chloride is reacted with an agueous solution of sodium
azide at low temperatures (typically 0-5 °C) to yield acryloyl azide. The product is extracted
with a suitable organic solvent (e.g., diethyl ether) and dried over an anhydrous drying agent
(e.g., MgSO0a).

¢ Flash Vacuum Pyrolysis: The prepared acryloyl azide is subjected to flash vacuum pyrolysis.
The azide is slowly sublimed under high vacuum through a heated quartz tube (typically 400-
500 °C).
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» Trapping of Vinyl Isocyanate: The pyrolyzed vapor is then condensed on a cold surface,
such as a liquid nitrogen-cooled cold finger, to isolate the vinyl isocyanate.

Spectroscopic Analysis

2.2.1. NMR Spectroscopy

Sample Preparation: A dilute solution of the purified vinyl isocyanate is prepared in a
deuterated solvent (e.g., CDCIs or CeDs) in an NMR tube.

Instrumentation: *H and 3C NMR spectra are recorded on a high-resolution NMR
spectrometer (e.g., 300 MHz or higher).

Data Acquisition: Standard pulse sequences are used to acquire the spectra. For *H NMR,
parameters such as spectral width, acquisition time, and number of scans are optimized. For
13C NMR, proton-decoupled spectra are typically acquired.

2.2.2. IR Spectroscopy

Sample Preparation: A thin film of neat vinyl isocyanate can be prepared between two KBr
or NaCl plates. Alternatively, a solution in a suitable solvent (e.g., CCls) can be analyzed in
an IR cell. For gaseous samples, a gas cell can be used.

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used to record the
spectrum.

Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm~1 with a
sufficient number of scans to achieve a good signal-to-noise ratio.

2.2.3. Mass Spectrometry

o Sample Introduction: The volatile vinyl isocyanate sample is introduced into the mass
spectrometer, typically via a direct insertion probe or a gas chromatography inlet.

« lonization: Electron impact (El) ionization is commonly used, with a standard electron energy
of 70 eV.
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e Analysis: The mass-to-charge ratios (m/z) and relative abundances of the resulting ions are
recorded by the mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

Structural Confirmation Workflow

The collective spectroscopic data provides unambiguous confirmation of the structure of vinyl
isocyanate. The logical relationship between the different spectroscopic techniques in
elucidating the molecular structure is illustrated in the following diagram.
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Diagram 1: Structural Elucidation of Vinyl Isocyanate

Click to download full resolution via product page

Diagram 1: Structural Elucidation of Vinyl Isocyanate. This diagram illustrates how data from
NMR, IR, and Mass Spectrometry are integrated to confirm the molecular structure of vinyl

isocyanate.
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 To cite this document: BenchChem. [Spectroscopic Profile of Vinyl Isocyanate: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607408#spectroscopic-data-of-vinyl-isocyanate-
nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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